Cas no 1806514-61-3 (2-Bromo-4-(3-chloropropanoyl)benzoyl chloride)

• Product Name: 2-Bromo-4-(3-chloropropanoyl)benzoyl chloride
• CAS No: 1806514-61-3
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4792724
• Update Time: 2025-11-06

2-Bromo-4-(3-chloropropanoyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropanoyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c11-8-5-6(9(14)3-4-12)1-2-7(8)10(13)15/h1-2,5H,3-4H2
• InChI Key： AZCCZYCKGIQVAU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=CC(=C1)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-4-(3-chloropropanoyl)benzoyl chloride

2-Bromo-4-(3-chloropropanoyl)benzoyl Chloride: A Comprehensive Overview

2-Bromo-4-(3-chloropropanoyl)benzoyl chloride (CAS No. 1806514-61-3) is a highly reactive and versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position of a benzene ring and a 3-chloropropanoyl group at the meta position, further substituted with a benzoyl chloride moiety. The combination of these functional groups makes it an invaluable intermediate in organic synthesis, enabling the construction of complex molecular architectures.

The synthesis of 2-bromo-4-(3-chloropropanoyl)benzoyl chloride involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent bromination. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored alternative routes, such as microwave-assisted synthesis, to enhance reaction efficiency and reduce production costs.

One of the most notable applications of 2-bromo-4-(3-chloropropanoyl)benzoyl chloride is in the development of bioactive molecules. Its reactivity as an acylating agent allows it to participate in nucleophilic acyl substitution reactions, facilitating the construction of peptide bonds and other biologically relevant structures. For instance, recent studies have demonstrated its utility in the synthesis of novel antibiotics targeting multidrug-resistant bacteria.

In the realm of agrochemicals, 2-bromo-4-(3-chloropropanoyl)benzoyl chloride has been employed as an intermediate in the production of herbicides and insecticides. Its ability to form stable amides with amino acids has led to the development of compounds with enhanced bioavailability and efficacy. Moreover, its role in the synthesis of fluorescent probes has expanded its utility in diagnostic tools for environmental monitoring.

Recent research has also highlighted the potential of 2-bromo-4-(3-chloropropanoyl)benzoyl chloride in materials science, particularly in the development of advanced polymers and coatings. Its reactivity enables the incorporation into polymer backbones, imparting unique properties such as UV resistance and thermal stability. Collaborative efforts between chemists and engineers have led to pilot-scale production of these materials, paving the way for industrial applications.

The safety profile of 2-bromo-4-(3-chloropropanoyl)benzoyl chloride is a critical consideration due to its reactive nature. Proper handling protocols include the use of personal protective equipment and controlled reaction conditions to minimize exposure risks. Regulatory frameworks governing its use ensure compliance with international standards for chemical safety.

In conclusion, 2-bromo-4-(3-chloropropanoyl)benzoyl chloride (CAS No. 1806514-61-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple industries underscore its importance as a key intermediate in contemporary chemical synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing scientific and technological frontiers.